Cas no 114753-51-4 ((-)-CP-47947)

(-)-CP-47947 structure
(-)-CP-47947 structure
Product Name:(-)-CP-47947
CAS No:114753-51-4
MF:C21H34O2
MW:318.493466854095
CID:1064440
PubChem ID:15942731
Update Time:2025-04-20

(-)-CP-47947 Chemical and Physical Properties

Names and Identifiers

    • (-)-CP-47947
    • 5-(1,1-Dimethylheptyl)-2-[(1S,3R)-3-hydroxycyclohexyl]phenol
    • (-)-CP 47, 497
    • (-)-CP 47,497 (exempt preparation)
    • 2-[(1S,3R)-3-hydroxycyclohexyl]-5-(2-methyloctan-2-yl)phenol
    • ACMC-20mks3
    • AGN-PC-00Q6AI
    • CTK8G6128
    • Phenol, 5-(1,1-dimethylheptyl)-2-[(1S,3R)-3-hydroxycyclohexyl]-
    • ()-CP 47,497 (solution)
    • ()-CP 47,497 (exempt preparation)
    • 3β-[4-(1,1-Dimethylheptyl)-2-hydroxyphenyl]cyclohexan-1β-ol
    • 5-(1,1-Dimethylheptyl)-2-[(1α,3α)-3-hydroxycyclohexan-1-yl]phenol
    • SCHEMBL11166256
    • DB-219053
    • CCG-208719
    • Phenol, 5-(1,1-dimethylheptyl)-2-(3-hydroxycyclohexyl)-, cis-
    • CC175190
    • 114753-51-4
    • CP-47947
    • 2-((1S,3R)-3-hydroxycyclohexyl)-5-(2-methyloctan-2-yl)phenol
    • Phenol, 5-(1,1-dimethylheptyl)-2-[(1S,3R)-3-hydroxycyclohexyl]-; Phenol, 5-(1,1-dimethylheptyl)-2-(3-hydroxycyclohexyl)-, (1S-cis)-; (-)-CP 47,947; 2-[(1S,3R)-3-Hydroxycyclohexyl]-5-(1,1-dimethylheptyl)phenol
    • 5-(1,1-Dimethylheptyl)-2-[(1s,3r)-3-hydroxycyclohexyl]-phenol
    • Phenol, 5-(1,1-dimethylheptyl)-2-((1R,3S)-3-hydroxycyclohexyl)-, rel-
    • CP 47,497
    • CP-4497
    • PDSP2_000189
    • J388.085K
    • UNII-9V4RAM3XWR
    • CP-47497, (-)-
    • CP-47497 (1mg/ml in Acetonitrile)
    • CCG-208726
    • (+/-)-CP-47497
    • (-)CP-47,497
    • CP-47,497, (-)-
    • 5-(1,1-Dimethyl-heptyl)-2-(3-hydroxy-cyclohexyl)-phenol
    • (C7)-CP-47497
    • CP-47,497
    • 9V4RAM3XWR
    • (1r,3s)-3-[2-hydroxy-4-(1,1-dimethylheptyl)-phenyl]-cyclohexan-1-ol
    • CP-47,947
    • (C7)-Cp 47,497
    • BDBM50323910
    • CP-47497
    • FAPQAUKC04
    • CHEMBL163701
    • DTXSID901017837
    • 2-((1R,3S)-3-Hydroxycyclohexyl)- 5-(2-methyloctan-2-yl)phenol
    • Inchi: 1S/C21H34O2/c1-4-5-6-7-13-21(2,3)17-11-12-19(20(23)15-17)16-9-8-10-18(22)14-16/h11-12,15-16,18,22-23H,4-10,13-14H2,1-3H3/t16-,18+/m0/s1
    • InChI Key: ZWWRREXSUJTKNN-FUHWJXTLSA-N
    • SMILES: O[C@@H]1CCC[C@H](C2C=CC(=CC=2O)C(C)(C)CCCCCC)C1

Computed Properties

  • Exact Mass: 318.255880323g/mol
  • Monoisotopic Mass: 318.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 40.5Ų

(-)-CP-47947 Pricemore >>

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